Cas no 80501-26-4 (CALCIUM DIACRYLATE)

• Product name: CALCIUM DIACRYLATE
• CAS No: 80501-26-4
• MF: C₆H₆CaO₄
• MW: 182.18744134903
• CID: 891715

CALCIUM DIACRYLATE Chemical and Physical Properties

Names and Identifiers

• CALCIUM DIACRYLATE
• 2-Propenoic acid, calcium salt (2:1)
• Einecs 228-547-2

• Inchi： 1S/2C3H4O2.Ca/c2*1-2-3(4)5;/h2*2H,1H2,(H,4,5);/q;;+2/p-2
• InChI Key： TXTCTCUXLQYGLA-UHFFFAOYSA-L
• SMILES： [Ca+2].C([O-])(=O)C=C.C([O-])(=O)C=C

Computed Properties

• Exact Mass: 181.989
• Monoisotopic Mass: 181.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 50.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Density: 1.063
• Melting Point: 12.5 deg C
• Boiling Point: 141°C at 760 mmHg
• Flash Point: 61.6°C
• PSA: 52.60000
• LogP: 0.35980